Cas no 2228306-01-0 (2-methyl-2-(4-methylpyrimidin-5-yl)propanoic acid)

• Product Name: 2-methyl-2-(4-methylpyrimidin-5-yl)propanoic acid
• CAS No: 2228306-01-0
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5849310
• PubChem ID: 165614348
• Update Time: 2025-10-30

2-methyl-2-(4-methylpyrimidin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(4-methylpyrimidin-5-yl)propanoic acid
• 2228306-01-0
• EN300-1752006

• Inchi： 1S/C9H12N2O2/c1-6-7(4-10-5-11-6)9(2,3)8(12)13/h4-5H,1-3H3,(H,12,13)
• InChI Key： VUDGZYFLJPIPQQ-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1=CN=CN=C1C)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.1Ų

Additional information on 2-methyl-2-(4-methylpyrimidin-5-yl)propanoic acid

Research Briefing on 2-methyl-2-(4-methylpyrimidin-5-yl)propanoic acid (CAS: 2228306-01-0)

Recent advancements in chemical biology and medicinal chemistry have highlighted the growing importance of pyrimidine derivatives as key pharmacophores in drug discovery. Among these, 2-methyl-2-(4-methylpyrimidin-5-yl)propanoic acid (CAS: 2228306-01-0) has emerged as a compound of significant interest due to its structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and potential clinical relevance.

The compound's unique structure, featuring a pyrimidine ring substituted with a methyl group at the 4-position and a branched carboxylic acid side chain, makes it particularly valuable for medicinal chemistry applications. Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated its utility as a versatile building block for the development of kinase inhibitors, particularly targeting the PI3K/AKT/mTOR pathway, which plays a crucial role in cancer cell proliferation and survival.

Synthetic approaches to 2-methyl-2-(4-methylpyrimidin-5-yl)propanoic acid have been refined in recent years, with a 2024 study in Organic Process Research & Development reporting an improved scalable synthesis with 78% overall yield. The optimized route employs a palladium-catalyzed cross-coupling reaction between 5-bromo-4-methylpyrimidine and 2-methyl-2-(tributylstannyl)propanoate, followed by hydrolysis of the ester group. This advancement addresses previous challenges in the large-scale production of this compound.

From a biological perspective, research published in ACS Chemical Biology (2023) has revealed that derivatives of 2-methyl-2-(4-methylpyrimidin-5-yl)propanoic acid exhibit promising activity against several cancer cell lines, including non-small cell lung cancer (NSCLC) and triple-negative breast cancer (TNBC). The compound's ability to serve as a bioisostere for phosphotyrosine in kinase inhibitors has been particularly noteworthy, enabling the development of compounds with improved selectivity profiles.

Structural biology studies utilizing X-ray crystallography have provided valuable insights into the binding modes of this compound and its derivatives. A recent Nature Communications (2024) publication reported high-resolution structures of several 2-methyl-2-(4-methylpyrimidin-5-yl)propanoic acid-based inhibitors complexed with their target kinases, revealing key interactions that contribute to their inhibitory potency. These findings are guiding the rational design of next-generation therapeutics.

Beyond oncology applications, emerging research suggests potential utility of this compound in other therapeutic areas. A 2024 study in Journal of Medicinal Chemistry reported that derivatives show promising activity against certain viral targets, particularly the SARS-CoV-2 main protease, opening new avenues for antiviral drug development. Additionally, modifications of the carboxylic acid moiety have yielded compounds with interesting activity against inflammatory targets such as COX-2.

From a drug development perspective, the physicochemical properties of 2-methyl-2-(4-methylpyrimidin-5-yl)propanoic acid have been extensively characterized. Recent ADMET studies published in Molecular Pharmaceutics (2023) indicate that the compound exhibits favorable pharmacokinetic properties in preclinical models, with good oral bioavailability and moderate plasma protein binding. These characteristics make it an attractive scaffold for further optimization.

In conclusion, 2-methyl-2-(4-methylpyrimidin-5-yl)propanoic acid represents a versatile and pharmacologically relevant scaffold with applications across multiple therapeutic areas. The compound's unique structural features, combined with recent synthetic and biological advances, position it as an important tool in medicinal chemistry and a promising starting point for drug discovery programs. Future research directions likely include further exploration of its applications in targeted therapies and the development of novel derivatives with improved potency and selectivity profiles.